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Compound of Interest

Compound Name: Galanthamine

Cat. No.: B15607146

-An-In-depth-Review-for-Drug-Development-Professionals-

This-document-provides-a-comprehensive-overview-of-preclinical-research-on-galanthamine-
a-key-therapeutic-agent-in-the-management-of-neurodegenerative-diseases-It-is-intended-for-
researchers-scientists-and-professionals-involved-in-drug-development-offering-detailed-
insights-into-galanthamine’s-mechanisms-of-action-experimental-protocols-and-effects-on-
various-pathological-hallmarks-of-diseases-like-Alzheimer's-and-Parkinson's-

1-Introduction-to-Galanthamine

Galanthamine-is-a-tertiary-alkaloid-initially-isolated-from-plants-of-the-Amaryllidaceae-family-
such-as-Galanthus-nivalis-(the-common-snowdrop)-[1]-It-is-a-reversible-competitive-inhibitor-
of-the-acetylcholinesterase-(AChE)-enzyme-and-is-clinically-used-for-the-symptomatic-
treatment-of-mild-to-moderate-dementia-associated-with-Alzheimer's-disease-(AD)-[2][3]-
Beyond-its-primary-role-as-an-AChE-inhibitor-galanthamine-exhibits-a-unique-dual-
mechanism-of-action-by-also-acting-as-a-positive-allosteric-modulator-of-nicotinic-
acetylcholine-receptors-(nAChRSs)-[4][5]-This-dual-action-distinguishes-it-from-other-AChE-
inhibitors-and-is-hypothesized-to-contribute-to-its-neuroprotective-effects-[6][ 7]

2-Mechanism-of-Action

Galanthamine's-therapeutic-effects-in-neurodegenerative-diseases-are-attributed-to-its-
bifunctional-cholinergic-activity:
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1-Acetylcholinesterase-(AChE)-Inhibition:-By-reversibly-inhibiting-AChE-the-enzyme-
responsible-for-the-breakdown-of-acetylcholine-(ACh)-galanthamine-increases-the-
concentration-and-prolongs-the-availability-of-ACh-in-the-synaptic-cleft-[4][ 7]- This-enhances-
cholinergic-neurotransmission-which-is-significantly-impaired-in-AD-due-to-the-degeneration-
of-cholinergic-neurons-[4]

2-Allosteric-Potentiation-of-Nicotinic-Receptors-(nAChRs):-Galanthamine-binds-to-an-
allosteric-site-on-nAChRs-inducing-a-conformational-change-that-increases-the-receptor's-
sensitivity-and-response-to-ACh-[7][8]-This-action-is-not-shared-by-other-AChE-inhibitors-like-
donepezil-or-rivastigmine-[8][9]-This-allosteric-modulation-applies-to-several-nAChR-subtypes-
including-the-a432-and-a7-subtypes-which-are-abundant-in-the-brain-and-play-crucial-roles-in-
cognitive-functions-and-neuroprotection-[9][10][11]

Click to download full resolution via product page

Dual mechanism of action of Galanthamine.

3-Preclinical-Studies-in-Alzheimer's-Disease-(AD)
Preclinical-research-has-extensively-investigated-galanthamine's-effects-using-in-vitro-and-in-
vivo-models-of-AD-These-studies-highlight-its-potential-to-not-only-provide-symptomatic-relief-
but-also-to-modify-the-underlying-disease-pathophysiology-
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3-1-Effects-on-Amyloid-B-(AB)-Pathology

-In-Vitro-Studies:-Galanthamine-has-been-shown-to-protect-neuronal-cells-from-Ap-induced-
toxicity-and-DNA-damage-[12]-It-can-modulate-the-non-amyloidogenic-processing-of-the-
amyloid-precursor-protein-(APP)-and-inhibit-the-aggregation-and-toxicity-of-the-AB-peptide-[12]

-In-Vivo-Studies:-In-transgenic-mouse-models-of-AD-such-as-the-APP/PS1-model-chronic-
treatment-with-galanthamine-has-demonstrated-a-reduction-in-the-total-amyloid-plaque-load-
in-the-hippocampus-[13]-Early-administration-of-galanthamine-has-also-been-found-to-
suppress-oxidative-stress-and-improve-cognitive-behavior-in-these-mice-[14]

3-2-Neuroprotective-and-Anti-inflammatory-Effects

Galanthamine's-neuroprotective-properties-are-largely-mediated-through-its-interaction-with-
NAChRs-particularly-the-a7-subtype-[6]-Activation-of-a7-nAChRs-triggers-intracellular-
signaling-cascades-that-protect-neurons-from-apoptosis-and-oxidative-stress-[4][15]-Studies-
have-shown-that-galanthamine-can-upregulate-the-protective-protein-Bcl-2-and-inhibit-the-
production-of-reactive-oxygen-species-(ROS)-[15][16]-Furthermore-in-APP/PS1-mice-
galanthamine-treatment-inhibited-astrocyte-activation-a-key-feature-of-neuroinflammation-
and-decreased-the-expression-of-pro-inflammatory-cytokines-like-TNF-a-and-IL-6-[13]

3-3-Quantitative-Data-from-Preclinical-AD-Studies
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Parameter Effect of Dosage/Concen
Model/System ) } Reference
Measured Galanthamine tration
- Significantly
Cognitive ) )
improved escape 5 mg/kg, i.p.,
) Performance ) ) )
APP/PS1 Mice ) latencies on days twice daily for 8 [13]
(Morris Water
6 and 7 of weeks
Maze) _
testing.
Amyloid Plague Reduced the 5 mg/kg, i.p.,
APP/PS1 Mice Load total area of twice daily for 8 [13]
(Hippocampus) amyloid load. weeks
Inhibited 5 mg/kg, i.p.,
) Astrocyte . .
APP/PS1 Mice o astrocyte twice daily for 8 [13]
Activation o
activation. weeks
Rat Hippocampal Reduced cell
Slices (OGD Cell Death death to almost 15 uM [16]
model) control levels.
Potentiated
Agonist responses of
Human nAChRs
Response a3p4, a4p2, 0.1-1 uyM [8]
(HEK-293 cells) o
Potentiation 0a6B4, and a7/5-
HT3 nAChRs.

3-4-Experimental-Protocols

-Animal-Model-and-Drug-Administration-(Based-on-T-Kadri-et-al-2017)-

-Model:-10-month-old-APP/PS1-transgenic-mice-and-age-matched-C57BL/6-wild-type-mice-
[13] -Treatment:-Galanthamine-(5-mg/kg)-or-0-9%-saline-was-administered-intraperitoneally-
(i-p-)-twice-daily-for-eight-consecutive-weeks-[13] -Rationale:-This-chronic-dosing-regimen-is-
designed-to-assess-the-long-term-effects-of-galanthamine-on-cognitive-function-and-AD-
pathology-in-a-well-established-transgenic-model-

-Behavioral-Testing:-Morris-Water-Maze-(MWM)-
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-Purpose:-To-assess-spatial-learning-and-memory-[13] -Protocol:-Mice-are-trained-to-find-a-
hidden-platform-in-a-circular-pool-of-water-over-several-days-Key-metrics-include-escape-
latency-(time-to-find-the-platform)-and-the-number-of-platform-crossings-during-a-probe-trial-
(when-the-platform-is-removed)-[13] -Analysis:-A-reduction-in-escape-latency-over-training-
days-and-an-increased-number-of-platform-crossings-indicate-improved-cognitive-
performance-[13]
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Workflow for preclinical evaluation in AD mice.
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4-Preclinical-Studies-in-Parkinson's-Disease-(PD)

While-less-extensive-than-for-AD-preclinical-evidence-suggests-galanthamine-may-also-be-
beneficial-for-Parkinson's-disease-particularly-for-the-cognitive-impairments-associated-with-
PD-dementia-(PDD)-[17]

4-1-Rationale-and-Mechanism

The-pathophysiology-of-PDD-involves-deficits-in-multiple-neurotransmitter-systems-including-
the-cholinergic-system-[17]-Galanthamine's-ability-to-enhance-cholinergic-signaling-via-AChE-
inhibition-and-a7-nAChR-modulation-is-the-primary-rationale-for-its-investigation-in-PDD-[11]
[18]

4-2-Key-Findings

-Synergistic-Effects:-Preclinical-studies-often-investigate-galanthamine-in-combination-with-
other-agents-For-instance-the-combination-of-galanthamine-and-memantine-(an-NMDA-
receptor-antagonist)-has-shown-synergistic-effects-on-cognitive-enhancement-in-animal-
models-of-PD-[17] -Modulation-of-Neurotransmitter-Release:-The-stimulation-of-presynaptic-
NAChRs-by-galanthamine-can-modulate-the-release-of-other-neurotransmitters-such-as-
dopamine-and-glutamate-which-are-dysregulated-in-PD-[11]

5-Signaling-Pathways-Modulated-by-Galanthamine

Galanthamine's-neuroprotective-effects-are-mediated-by-the-activation-of-specific-
intracellular-signaling-pathways-downstream-of-nAChR-activation-

-PI3K/Akt-Pathway:-Activation-of-a7-nAChRs-can-stimulate-the-phosphoinositide-3-kinase-
(PI3K)/Akt-signaling-cascade-This-pathway-is-crucial-for-promoting-cell-survival-and-inhibiting-
apoptosis-[15][19]

-Jak2/STAT3-Pathway:-In-models-of-ischemia/reperfusion-injury-galanthamine's-
neuroprotective-effects-were-shown-to-be-dependent-on-the-Janus-kinase-2-(Jak2)-pathway-
Activation-of-this-pathway-via-nAChRs-leads-to-the-inhibition-of-pro-inflammatory-and-pro-
apoptotic-factors-like-NF-kB-and-iNOS-[16]
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-MAPK/ERK-Pathway:-Some-studies-suggest-that-galanthamine-can-activate-the-MAPK/JNK-
signaling-pathway-to-enhance-the-expression-of-a7nAChRs-while-inhibiting-the-PI3K/Akt-
pathway-to-promote-neuronal-autophagy-and-clearance-of-AB-[19][20]

Galanthamine

a7-Nicotinic Receptor
(a7-nAChR)

NF-kB / INOS

Upregulates
Reduced Inflammation

& Oxidative Stress

Neuronal Survival
Neuroprotection
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Key neuroprotective signaling pathways.

6-Conclusion-and-Future-Directions

Preclinical-studies-provide-robust-evidence-for-the-multifaceted-actions-of-galanthamine-in-
the-context-of-neurodegenerative-diseases-Its-dual-mechanism-of-AChE-inhibition-and-
nAChR-allosteric-modulation-underpins-its-ability-to-not-only-enhance-cholinergic-
transmission-but-also-to-exert-significant-neuroprotective-anti-inflammatory-and-disease-
modifying-effects-in-AD-models-The-data-strongly-support-its-role-in-reducing-Ap-pathology-
and-neuroinflammation-

Future-preclinical-research-should-continue-to-explore: -The-long-term-disease-modifying-
potential-of-galanthamine-in-a-wider-range-of-neurodegenerative-disease-models- -The-
therapeutic-potential-of-combination-therapies-involving-galanthamine-for-synergistic-effects-
as-suggested-by-studies-in-PDD-[17] -The-precise-molecular-mechanisms-linking-nAChR-
modulation-to-the-clearance-of-pathological-protein-aggregates-and-the-suppression-of-
neuroinflammation-

This-comprehensive-understanding-from-preclinical-models-is-vital-for-the-design-of-more-
effective-clinical-trials-and-the-development-of-next-generation-therapeutics-for-devastating-
neurodegenerative-disorders-

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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